Cas no 115728-96-6 (Z-thr-nh2)

Z-thr-nh2 structure
Z-thr-nh2 structure
Product Name:Z-thr-nh2
CAS No:115728-96-6
MF:C12H16N2O4
MW:252.266443252563
CID:2196452
PubChem ID:7010574
Update Time:2025-04-21

Z-thr-nh2 Chemical and Physical Properties

Names and Identifiers

    • Z-Thr-Nh2
    • Phenylmethyl N-[(1S,2R)-1-(aminocarbonyl)-2-hydroxypropyl]carbamate
    • Carbamic acid, N-[(1S,2R)-1-(aminocarbonyl)-2-hydroxypropyl]-, phenylmethyl ester; Carbamic acid, [(1S,2R)-1-(aminocarbonyl)-2-hydroxypropyl]-, phenylmethyl ester (9CI); Carbamic acid, [1-(aminocarbonyl)-2-hydroxypropyl]-, phenylmethyl ester, [R-(R*,S*)]-; N-(Benzyloxycarbonyl)-L-threonine amide; N-Benzyloxycarbonylthreonine amide
    • N-Benzyloxycarbonyl L-Threonine Amide
    • Phenylmethyl N-((1S,2R)-1-(aminocarbonyl)-2-hydroxypropyl)carbamate
    • Z-Thr-NH
    • Z-Thr-NH2, >=99.0% (HPLC)
    • benzyl ((2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-yl)carbamate
    • AS-56066
    • SCHEMBL9383939
    • I10481
    • EN300-7400493
    • benzyl (2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-ylcarbamate
    • Z-L-Thr-NH2
    • AKOS015916488
    • benzyl N-[(1S,2R)-1-carbamoyl-2-hydroxypropyl]carbamate
    • 49705-98-8
    • 115728-96-6
    • AKOS015840279
    • MFCD00038587
    • benzyloxycarbonylthreonine amide
    • 3479-52-5
    • Carbobenzoxy-L-threonine amide
    • CS-W010201
    • Z-thr-nh2
    • Inchi: 1S/C12H16N2O4/c1-8(15)10(11(13)16)14-12(17)18-7-9-5-3-2-4-6-9/h2-6,8,10,15H,7H2,1H3,(H2,13,16)(H,14,17)/t8-,10+/m1/s1
    • InChI Key: PYZXYZOBPGPOFQ-SCZZXKLOSA-N
    • SMILES: O[C@H](C)[C@@H](C(N)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 252.11100700Da
  • Monoisotopic Mass: 252.11100700Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 102Ų
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